Cas no 285979-85-3 (N-(Carboxymethyl)-N,N,N-trimethyl-d9-ammonium Chloride)

• Product Name: N-(Carboxymethyl)-N,N,N-trimethyl-d9-ammonium Chloride
• CAS No: 285979-85-3
• MF: C₅H₁₂ClNO₂
• MW: 162.662735939026
• CID: 852437
• Update Time: 2025-05-20

N-(Carboxymethyl)-N,N,N-trimethyl-d9-ammonium Chloride Chemical and Physical Properties

Names and Identifiers

• N-N,N,N-trimethyl-d9-ammonium Chloride
• 2-[tris(trideuteriomethyl)azaniumyl]acetate,hydrochloride
• Betaine-trimethyl-d9 hydrochloride
• N-(CARBOXYMETHYL)-N,N,N-TRIMETHYL-D9-AMMONIUM CHLORIDE
• N-(Carboxymethyl)-N,N,N-trimethyl-d9-ammonium Chloride

• Inchi： 1S/C5H11NO2.ClH/c1-6(2,3)4-5(7)8;/h4H2,1-3H3;1H/i1D3,2D3,3D3;
• InChI Key： HOPSCVCBEOCPJZ-KYRNGWDOSA-N
• SMILES： Cl.[O-]C(C[N+](C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 162.11200

Experimental Properties

• Melting Point: 241-242 °C(lit.)
• PSA: 40.13000
• LogP: -0.75550

N-(Carboxymethyl)-N,N,N-trimethyl-d9-ammonium Chloride Security Information

• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(Carboxymethyl)-N,N,N-trimethyl-d9-ammonium Chloride

N-(Carboxymethyl)-N,N,N-trimethyl-d9-ammonium Chloride: A Comprehensive Overview

N-(Carboxymethyl)-N,N,N-trimethyl-d9-ammonium Chloride, also known by its CAS number 285979-85-3, is a specialized chemical compound with unique properties that make it valuable in various scientific and industrial applications. This compound is a quaternary ammonium salt, characterized by its d9-ammonium structure and the presence of a carboxymethyl group. The d9-ammonium moiety contributes to its stability and reactivity, while the carboxymethyl group imparts specific functional properties, such as the ability to form hydrogen bonds and participate in various chemical reactions.

The synthesis of N-(Carboxymethyl)-N,N,N-trimethyl-d9-ammonium Chloride involves a multi-step process that typically includes the reaction of trimethylamine with an appropriate alkylating agent in the presence of a carboxylic acid derivative. The resulting compound is then purified to ensure high purity levels, which are essential for its use in sensitive applications. Recent advancements in synthetic chemistry have enabled the production of this compound with improved yield and purity, making it more accessible for research and industrial purposes.

One of the key areas where N-(Carboxymethyl)-N,N,N-trimethyl-d9-ammonium Chloride has found significant application is in the field of drug delivery systems. Its ability to form stable complexes with various biomolecules, such as DNA and proteins, has made it a valuable tool in gene therapy and targeted drug delivery. Researchers have recently explored its potential as a non-viral vector for delivering therapeutic genes into cells, demonstrating promising results in vitro and in vivo models. The quaternary ammonium nature of the compound allows it to interact effectively with negatively charged biomolecules, enhancing its utility in these applications.

Another important application of this compound is in the formulation of personal care products, such as shampoos and conditioners. The carboxymethyl group provides mild conditioning properties, while the trimethylammonium moiety contributes to the overall stability and compatibility of the product with human skin. Recent studies have highlighted its effectiveness in reducing hair damage caused by chemical treatments, making it a popular ingredient in premium hair care products.

In terms of environmental impact, N-(Carboxymethyl)-N,N,N-trimethyl-d9-ammonium Chloride has been shown to degrade efficiently under aerobic conditions, minimizing its ecological footprint. This property is particularly important given the increasing emphasis on sustainable chemistry and eco-friendly product formulations. Researchers have also investigated its biodegradability under various environmental conditions, providing valuable insights into its long-term impact on ecosystems.

From a structural perspective, N-(Carboxymethyl)-N,N,N-trimethyl-d9-ammonium Chloride exhibits a unique balance between hydrophilic and hydrophobic properties due to the presence of both polar (carboxymethyl) and non-polar (trimethylammonium) groups. This amphiphilic nature enables it to act as an effective surfactant in various industrial processes, such as emulsion stabilization and detergent formulation. Recent advancements in surfactant chemistry have further enhanced its performance characteristics, making it a preferred choice for manufacturers.

In conclusion, N-(Carboxymethyl)-N,N,N-trimethyl-d9-ammonium Chloride (CAS No: 285979-85-3) is a versatile compound with a wide range of applications across different industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as an essential component in modern chemical formulations. As research continues to uncover new potential uses for this compound, its role in science and industry is likely to expand further.